Cas no 18781-53-8 (2-Ethyl-3,3-dimethyl-3H-indole)
18781-53-8 structure
Product Name:2-Ethyl-3,3-dimethyl-3H-indole
CAS No:18781-53-8
MF:C12H15N
MW:173.254203081131
CID:2659411
Update Time:2023-08-06
2-Ethyl-3,3-dimethyl-3H-indole Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethyl-3,3-dimethyl-3H-indole
- 2-ethyl-3,3-dimethylindole
- 3H-Indole, 2-ethyl-3,3-dimethyl-
- YIAAFAZCAVDTRU-UHFFFAOYSA-N
- 2-Ethyl-3,3-dimethyl-3H-indole #
-
- Inchi: 1S/C12H15N/c1-4-11-12(2,3)9-7-5-6-8-10(9)13-11/h5-8H,4H2,1-3H3
- InChI Key: YIAAFAZCAVDTRU-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C(C)(C)C=1CC
Computed Properties
- Exact Mass: 173.12
- Monoisotopic Mass: 173.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.4
2-Ethyl-3,3-dimethyl-3H-indole Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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